Cas no 1785189-60-7 (6-(Methoxymethyl)indoline)

• Product Name: 6-(Methoxymethyl)indoline
• CAS No: 1785189-60-7
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5718555
• PubChem ID: 105432223
• Update Time: 2025-08-03

6-(Methoxymethyl)indoline Chemical and Physical Properties

Names and Identifiers

• 6-(methoxymethyl)indoline
• AKOS026712563
• 1785189-60-7
• 6-(methoxymethyl)-2,3-dihydro-1H-indole
• SCHEMBL18055468
• F1907-8220
• starbld0041532
• 6-(Methoxymethyl)indoline

• Inchi： 1S/C10H13NO/c1-12-7-8-2-3-9-4-5-11-10(9)6-8/h2-3,6,11H,4-5,7H2,1H3
• InChI Key： PPVGAAVKCJCQAO-UHFFFAOYSA-N
• SMILES： O(C)CC1C=CC2=C(C=1)NCC2

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 6-(Methoxymethyl)indoline

Professional Introduction to Compound with CAS No. 1785189-60-7 and Product Name: 6-(Methoxymethyl)indoline

The compound with the CAS number 1785189-60-7 and the product name 6-(Methoxymethyl)indoline represents a significant advancement in the field of pharmaceutical chemistry. This indoline derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. Indoline scaffolds are well-known for their presence in numerous biologically active molecules, making them a cornerstone in the design of new therapeutic agents.

6-(Methoxymethyl)indoline is particularly intriguing because of its methoxymethyl (methyl ether) functional group, which can influence both its solubility and reactivity. This modification opens up a range of synthetic possibilities, allowing chemists to explore diverse derivatives with tailored biological activities. The compound's structure suggests that it may exhibit properties such as enhanced bioavailability or improved binding affinity to target proteins, which are critical factors in drug development.

In recent years, there has been a surge in research focused on indoline derivatives due to their versatility and efficacy in addressing various diseases. For instance, studies have shown that indoline-based compounds can interact with multiple biological pathways, making them promising candidates for treating conditions such as cancer, inflammation, and neurological disorders. The methoxymethyl group in 6-(Methoxymethyl)indoline may further enhance its pharmacological profile by improving metabolic stability or by facilitating cellular uptake.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. Medicinal chemists often use simple heterocyclic compounds like 6-(Methoxymethyl)indoline as starting points for synthesizing novel drug candidates. By modifying specific functional groups or introducing additional rings, researchers can generate libraries of compounds with diverse pharmacological properties. This approach is particularly valuable in high-throughput screening (HTS) campaigns, where large numbers of compounds are rapidly tested for biological activity.

The synthesis of 6-(Methoxymethyl)indoline involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key steps typically include the formation of the indoline core followed by the introduction of the methoxymethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve high yields and selectivity. These synthetic strategies are critical for producing compounds that meet the stringent purity requirements necessary for preclinical and clinical studies.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 6-(Methoxymethyl)indoline. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. This information is invaluable for optimizing drug design and for predicting potential side effects before expensive experimental trials are conducted. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process significantly.

In clinical research, 6-(Methoxymethyl)indoline has shown promise as an intermediate in the development of new treatments. Preliminary studies indicate that derivatives of this compound may exhibit anti-inflammatory or anticancer properties. For example, modifications to the indoline ring or the methoxymethyl group could lead to enhanced binding to specific enzymes or receptors involved in disease pathways. Such discoveries underscore the importance of exploring novel chemical entities like 6-(Methoxymethyl)indoline in addressing unmet medical needs.

The future prospects for 6-(Methoxymethyl)indoline are bright, driven by ongoing research and technological innovations in synthetic chemistry and drug development. As our understanding of biological systems continues to grow, so does the demand for sophisticated molecular tools like this indoline derivative. By leveraging its unique structural features, scientists hope to unlock new therapeutic possibilities and improve patient outcomes across a wide range of diseases.